Cas no 1354963-20-4 (ethyl 2-amino-3,5-difluoro-4-methoxybenzoate)

• Product Name: ethyl 2-amino-3,5-difluoro-4-methoxybenzoate
• CAS No: 1354963-20-4
• MF: C₁₀H₁₁F₂NO₃
• MW: 231.196049928665
• MDL: MFCD20502124
• CID: 5208439
• Update Time: 2025-05-19

ethyl 2-amino-3,5-difluoro-4-methoxybenzoate Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-amino-3,5-difluoro-4-methoxy-, ethyl ester
• ethyl 2-amino-3,5-difluoro-4-methoxybenzoate

• MDL： MFCD20502124
• Inchi： 1S/C10H11F2NO3/c1-3-16-10(14)5-4-6(11)9(15-2)7(12)8(5)13/h4H,3,13H2,1-2H3
• InChI Key： YYSRVWSLQXFJCB-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)C1=CC(F)=C(OC)C(F)=C1N

Additional information on ethyl 2-amino-3,5-difluoro-4-methoxybenzoate

Comprehensive Overview of Ethyl 2-amino-3,5-difluoro-4-methoxybenzoate (CAS No. 1354963-20-4)

Ethyl 2-amino-3,5-difluoro-4-methoxybenzoate (CAS No. 1354963-20-4) is a fluorinated aromatic ester compound with significant applications in pharmaceutical and agrochemical research. This compound belongs to the class of difluorinated benzoate derivatives, which are increasingly studied for their unique physicochemical properties and potential in drug discovery. The presence of amino, methoxy, and difluoro substituents on the benzene ring enhances its reactivity and versatility in synthetic chemistry.

In recent years, the demand for fluorinated organic compounds has surged due to their stability, bioavailability, and metabolic resistance—key traits for developing novel therapeutics. Researchers often search for "ethyl 2-amino-3,5-difluoro-4-methoxybenzoate synthesis" or "CAS 1354963-20-4 applications" to explore its role in medicinal chemistry. Its structural features make it a valuable intermediate for designing kinase inhibitors and antimicrobial agents, aligning with the growing interest in targeted therapies.

The compound's methoxy group contributes to lipophilicity, a critical factor in drug absorption, while the difluoro motif improves binding affinity to biological targets. These attributes have sparked discussions in forums and publications about "fluorinated benzoates in drug design." Additionally, its ethyl ester functionality allows for further derivatization, making it a flexible building block for high-throughput screening libraries.

From an industrial perspective, 1354963-20-4 is often referenced in patents related to crop protection chemicals, addressing the need for sustainable agrochemicals. Queries like "ethyl 2-amino-3,5-difluoro-4-methoxybenzoate solubility" or "stability under UV light" reflect practical concerns in formulation development. Analytical studies highlight its compatibility with HPLC and LC-MS, ensuring precise quantification in complex matrices.

Environmental and regulatory trends also influence research on this compound. Scientists investigate "biodegradation of fluorinated benzoates" to assess ecological impact, a topic gaining traction amid stricter green chemistry guidelines. Meanwhile, computational chemists model its electronic properties to predict reactivity, leveraging AI-driven molecular docking tools—a hot topic in cheminformatics.

In summary, Ethyl 2-amino-3,5-difluoro-4-methoxybenzoate (CAS No. 1354963-20-4) exemplifies the intersection of structural innovation and applied science. Its multifaceted utility ensures continued relevance in both academic and industrial settings, driven by evolving demands for precision medicine and sustainable chemistry.